![molecular formula C13H11BrN2O5 B1198484 N-Succinimidyl ((bromoacetyl)amino)benzoate CAS No. 94987-16-3](/img/structure/B1198484.png)
N-Succinimidyl ((bromoacetyl)amino)benzoate
Overview
Description
Synthesis Analysis
The synthesis of “N-Succinimidyl ((bromoacetyl)amino)benzoate” and similar compounds involves modern peptide synthesis techniques . The process includes alkylation, esterification, and further alkylation . The bromoacetyl moiety is added to the peptide while it is fully protected and, if solid-phase peptide chemistry is being used, covalently linked to the resin provided for normal peptide synthesis .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 355.14 g/mol. Its density is predicted to be 1.71±0.1 g/cm3 . Other physical and chemical properties are not specified in the search results.Scientific Research Applications
N-Succinimidyl ((bromoacetyl)amino)benzoate has been utilized as a heterobifunctional conjugating reagent for immunoassay, reacting smoothly with SH-compounds and alanine to yield corresponding benzoylalanine derivatives (Fujii et al., 1984).
It serves as a radio-iodination agent for labeling internalizing proteins and peptides, especially useful for proteins that undergo internalization after receptor or antigen binding (Vaidyanathan & Zalutsky, 2007).
The compound is effective in the radiohalogenation of monoclonal antibodies, with applications in cancer research, demonstrating reduced thyroid uptake and increased tumor uptake in studies (Zalutsky & Narula, 1988).
It has been used in synthesizing other related compounds for radioiodination of monoclonal antibodies, showing low thyroid uptake and high tumor uptake in animal models (Garg, Garg, & Zalutsky, 1993).
This compound plays a role in labeling proteins at high specific activity, particularly beneficial for sensitive proteins like erythropoietin (Lang & Eckelman, 1997).
Its utility extends to one-step synthesis processes for protein labeling with radioisotopes, showing high yields and efficiency (Lang & Eckelman, 1994).
The compound has been involved in the development of novel synthons for one-step labeling of proteins with radioisotopes for imaging purposes (Kostikov et al., 2012).
It is used in preparing various succinimidyl esters, demonstrating its versatility in chemical synthesis (Leonard & Bruncková, 2011).
Safety and Hazards
Properties
IUPAC Name |
(2,5-dioxopyrrolidin-1-yl) 4-[(2-bromoacetyl)amino]benzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11BrN2O5/c14-7-10(17)15-9-3-1-8(2-4-9)13(20)21-16-11(18)5-6-12(16)19/h1-4H,5-7H2,(H,15,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HILSSQSNVVIMJC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)OC(=O)C2=CC=C(C=C2)NC(=O)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11BrN2O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30241707 | |
Record name | N-Succinimidyl ((bromoacetyl)amino)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30241707 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
355.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
94987-16-3 | |
Record name | N-Succinimidyl ((bromoacetyl)amino)benzoate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0094987163 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-Succinimidyl ((bromoacetyl)amino)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30241707 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.